N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O3S2/c1-16-7-9-18(10-8-16)31(28,29)26-13-11-17(12-14-26)22(27)25-23-20(15-24)19-5-3-2-4-6-21(19)30-23/h7-10,17H,2-6,11-14H2,1H3,(H,25,27)
• InChI Key: YFKREFIMQNPJMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C4=C(S3)CCCCC4)C#N
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 923443-36-1

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Antibacterial Applications

Researchers have synthesized various heterocyclic compounds derived from thiophene and investigated their biological activities. For instance, compounds synthesized from thiophene-2-carboxamide have been studied for their antibiotic and antibacterial effects against Gram-positive and Gram-negative bacteria, showcasing the potential for new antibiotic and antibacterial drugs development (Ahmed, 2007). Similarly, other studies have focused on synthesizing novel thiophene derivatives with significant antimicrobial properties, indicating their usefulness in developing new antimicrobial agents (Azab, E. M., Flefel, E. M., Sabry, N. M., & Amr, A., 2016).

Antitumor and Anticancer Research

The synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide has provided insights into their antitumor activities. These compounds have shown high inhibitory effects in in vitro screening for antiproliferative activity against several human cancer cell lines, highlighting their potential in antitumor and anticancer drug development (Shams, H., Mohareb, R., Helal, M. H., & Mahmoud, Amira, 2010).

Non-Linear Optical (NLO) Properties and Molecular Docking

Research has also extended to the synthesis and characterization of compounds with NLO properties, which are crucial for various technological applications. Studies on compounds synthesized from pyridin-2-yl and bipyridine derivatives have provided insights into their NLO properties and molecular docking analyses, indicating their potential in the inhibition of tubulin polymerization and anticancer activity (Jayarajan, R., Satheeshkumar, R., Kottha, Thirumalaswamy, et al., 2019).